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Compound of Interest

Compound Name: 4-Methylumbelliferyl butyrate

Cat. No.: B108483

Essential Safety and Handling Guide for 4-
Methylumbelliferyl Butyrate

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling 4-Methylumbelliferyl butyrate in a laboratory setting. Adherence
to these guidelines is crucial for ensuring personal safety and maintaining a secure research
environment.

I. Immediate Safety and Personal Protective
Equipment (PPE)

While 4-Methylumbelliferyl butyrate is not classified as a hazardous substance under OSHA
29 CFR 1910.1200, proper laboratory hygiene and the use of personal protective equipment
are mandatory to minimize exposure and ensure safety.[1]

Recommended Personal Protective Equipment:
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PPE Category Item

Specifications and
Remarks

Eye/Face Protection Safety Glasses or Goggles

Should be worn at all times.
Use safety glasses with side
shields or tightly fitting safety
goggles.[1][2] A face shield
may be necessary when
handling large quantities or if

there is a risk of splashing.[2]

Hand Protection Gloves

Wear chemical-resistant
gloves (e.g., nitrile rubber).[3]
Gloves must be inspected
before use and disposed of
properly after handling the

chemical.

Respiratory Protection Dust Mask/Respirator

A respirator is not typically
required under normal use
conditions with adequate
ventilation.[4] However, if there
is a risk of inhaling dust, a
NIOSH-approved N95 or P1

dust mask should be used.[5]

Body Protection Laboratory Coat/Coveralls

A standard laboratory coat or
long-sleeved overalls should
be worn to prevent skin
contact.[1][6] For larger-scale
operations, impervious
protective clothing may be

necessary.[1]

Il. Quantitative Data Summary

The following table summarizes key quantitative data for 4-Methylumbelliferyl butyrate.
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Property Value

CAS Number 17695-46-4

Molecular Formula C14H1404

Molecular Weight 246.26 g/mol [5]

Appearance Off-white to white solid/powder[4]

Melting Point 190 - 192 °C[4]

Solubility Insoluble in water.[1] Soluble in pyridine (50
mg/mL).[7]

Storage Temperature -20°C[5]

lll. Operational Plan: Step-by-Step Handling
Protocol

This protocol outlines the procedural steps for the safe handling of 4-Methylumbelliferyl
butyrate from receipt to experimental use.

1. Receiving and Storage:
» Upon receipt, visually inspect the container for any damage or leaks.

» Store the container in a cool, dry, and well-ventilated area, away from incompatible materials
such as strong oxidizing agents.[1][5] The recommended storage temperature is -20°C.[5]

o Keep the container tightly sealed to prevent moisture absorption.[4][5]
2. Preparation for Experimental Use:

o Work in a well-ventilated area, such as a chemical fume hood, especially when handling the
powder form to avoid dust formation.[1][8]

e Don the appropriate PPE as outlined in Section I.

» Allow the container to reach room temperature before opening to prevent condensation.
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Weigh the required amount of the compound using a calibrated balance. Avoid creating dust
clouds.[1]

. During the Experiment:
Handle the compound carefully to avoid contact with skin, eyes, and clothing.[8]
Do not eat, drink, or smoke in the laboratory.[1]

In case of a spill, immediately alert others in the vicinity. For minor spills, clean up using
appropriate absorbent materials and dispose of the waste in a designated hazardous waste
container.[1][7] For major spills, evacuate the area and follow your institution's emergency
procedures.[1]

. Post-Experiment:
Decontaminate all work surfaces and equipment used.

Securely seal the container of 4-Methylumbelliferyl butyrate and return it to its designated
storage location.

Remove and dispose of contaminated gloves and other disposable PPE in the appropriate
waste stream.

Wash hands thoroughly with soap and water after handling the chemical.[1]

IV. Disposal Plan
Proper disposal of 4-Methylumbelliferyl butyrate and associated waste is critical to prevent
environmental contamination and ensure regulatory compliance.

1. Waste Segregation:

o Collect all waste materials containing 4-Methylumbelliferyl butyrate, including unused
product, contaminated consumables (e.g., pipette tips, tubes), and spill cleanup materials, in
a designated and clearly labeled hazardous waste container.[7]
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e Do not mix this waste with other waste streams unless specifically instructed by your
institution's Environmental Health and Safety (EHS) department.

2. Container Labeling:

» The waste container must be labeled with "Hazardous Waste," the full chemical name "4-
Methylumbelliferyl butyrate,” and the accumulation start date.[7]

3. Storage of Waste:

o Store the waste container in a designated satellite accumulation area that is secure and
away from incompatible materials.[7]

4. Final Disposal:

» Arrange for the disposal of the hazardous waste through your institution's licensed
hazardous waste contractor.[7]

e Do not dispose of 4-Methylumbelliferyl butyrate down the drain or in the regular trash.[7]

V. Experimental Workflow Diagram

The following diagram illustrates the standard workflow for safely handling 4-
Methylumbelliferyl butyrate in a laboratory setting.
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Caption: Workflow for Handling 4-Methylumbelliferyl Butyrate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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